Sphingosine Kinase Inhibitor, SKI-I
Sphingosine Kinase Inhibitor, SKI-I
Cell-permeable. SKI-I is a non-lipid pan-sphingosine kinase (SK) inhibitor that inhibits both SK1 and SK2 to suppress the production of pro-mitogenic sphingosine 1-phosphate (S1P) and promote cell death. Also induces autophagy.
Brand Name:
Vulcanchem
CAS No.:
306301-68-8
VCID:
VC0005805
InChI:
InChI=1S/C25H42N4O2/c30-24-12-11-17-6-3-4-8-20(17)21(24)15-26-29-25(31)23-14-22(27-28-23)19-10-9-16-5-1-2-7-18(16)13-19/h15-24,27-28,30H,1-14H2,(H,29,31)/b26-15-
SMILES:
C1CCC2CC(CCC2C1)C3CC(NN3)C(=O)NN=CC4C5CCCCC5CCC4O
Molecular Formula:
C25H42N4O2
Molecular Weight:
430.637
Sphingosine Kinase Inhibitor, SKI-I
CAS No.: 306301-68-8
Inhibitors
VCID: VC0005805
Molecular Formula: C25H42N4O2
Molecular Weight: 430.637
| CAS No. | 306301-68-8 |
|---|---|
| Product Name | Sphingosine Kinase Inhibitor, SKI-I |
| Molecular Formula | C25H42N4O2 |
| Molecular Weight | 430.637 |
| IUPAC Name | 5-(1,2,3,4,4a,5,6,7,8,8a-decahydronaphthalen-2-yl)-N-[(Z)-(2-hydroxy-1,2,3,4,4a,5,6,7,8,8a-decahydronaphthalen-1-yl)methylideneamino]pyrazolidine-3-carboxamide |
| Standard InChI | InChI=1S/C25H42N4O2/c30-24-12-11-17-6-3-4-8-20(17)21(24)15-26-29-25(31)23-14-22(27-28-23)19-10-9-16-5-1-2-7-18(16)13-19/h15-24,27-28,30H,1-14H2,(H,29,31)/b26-15- |
| Standard InChIKey | HLRQAJDWWZYGHO-YSMPRRRNSA-N |
| SMILES | C1CCC2CC(CCC2C1)C3CC(NN3)C(=O)NN=CC4C5CCCCC5CCC4O |
| Appearance | Pale yellow solidPurity:≥90% by NMR |
| Description | Cell-permeable. SKI-I is a non-lipid pan-sphingosine kinase (SK) inhibitor that inhibits both SK1 and SK2 to suppress the production of pro-mitogenic sphingosine 1-phosphate (S1P) and promote cell death. Also induces autophagy. |
| Synonyms | 5-naphthalen-2-yl-2H-pyrazole-3-carboxylic acid (2-hydroxy-naphthalen-1-ylmethylene)-hydrazide |
| Last Modified | Aug 20 2021 |
Mass Molarity Calculator
- mass of a compound required to prepare a solution of known volume and concentration
- volume of solution required to dissolve a compound of known mass to a desired concentration
- concentration of a solution resulting from a known mass of compound in a specific volume